1-(3-Bromopropyl)-2-(difluoromethoxy)-4-ethoxybenzene

• Molecular Formula: C12H15BrF2O2
• Molecular Weight: 309.15 g/mol
• IUPAC Name: 1-(3-bromopropyl)-2-(difluoromethoxy)-4-ethoxybenzene
• InChI: InChI=1S/C12H15BrF2O2/c1-2-16-10-6-5-9(4-3-7-13)11(8-10)17-12(14)15/h5-6,8,12H,2-4,7H2,1H3
• InChI Key: XMVFLBBUHYGHGE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)CCCBr)OC(F)F

Description

Molecular Formula: C₁₂H₁₅BrF₂O₂
Molecular Weight: 309.15 g/mol
Purity: ≥95% (typical)
Key Functional Groups:

• 3-Bromopropyl Group: A versatile leaving group that facilitates nucleophilic substitution reactions, enabling downstream derivatization .
• Difluoromethoxy (-OCF₂H): A strong electron-withdrawing group that stabilizes reactive intermediates and directs electrophilic aromatic substitution .
• Ethoxy (-OCH₂CH₃): An electron-donating group that enhances aromatic ring reactivity and influences regioselectivity in synthetic pathways .

Synthesis: The compound is synthesized via alkylation reactions followed by column chromatography purification. Key steps include the installation of the difluoromethoxy group using copper-mediated methods and the bromopropyl chain via Friedel-Crafts alkylation .
Applications: Used in medicinal chemistry for structure-activity relationship (SAR) studies, particularly in designing enzyme inhibitors and receptor modulators .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional nuances of 1-(3-Bromopropyl)-2-(difluoromethoxy)-4-ethoxybenzene are best understood through comparisons with analogs (Table 1).

Table 1: Comparative Analysis of Structurally Similar Compounds

Compound Name	Structural Differences vs. Target Compound	Key Properties & Implications	Reference
1-(3-Bromopropyl)-2-(difluoromethoxy)-3 -ethoxybenzene	Difluoromethoxy at position 3 (vs. 2 )	Alters electrophilic substitution patterns; reduced bioactivity in dopamine receptor assays .
1-(3-Bromopropyl)-4 -(difluoromethoxy)-3 -fluorobenzene	Difluoromethoxy at position 4 ; ethoxy replaced by fluorine	Increased lipophilicity (logP +0.5); enhanced CYP450 inhibition .
1-(3-Chloropropyl )-2-(difluoromethoxy)-4-ethoxybenzene	Chlorine replaces bromine in the propyl chain	Lower reactivity in SN2 reactions (k = 0.7 vs. 1.2 for bromo analog); reduced cytotoxicity .
1-(3-Bromopropyl)-2-(trifluoromethoxy )-4-ethoxybenzene	Trifluoromethoxy (-OCF₃) replaces difluoromethoxy	Higher electron-withdrawing effect; 2× stronger binding to GABAₐ receptors .
1-(3-Bromopropyl)-2-(difluoromethoxy)-6 -fluorobenzene	Fluorine at position 6 (vs. ethoxy at 4 )	Disrupted π-stacking in crystal lattice; 30% lower solubility in aqueous buffers .

Substituent Position Effects

• Difluoromethoxy Positioning : Moving the difluoromethoxy group from position 2 to 3 (as in ’s compound) reduces bioactivity due to steric hindrance at key binding pockets . Conversely, position 4 placement () enhances metabolic stability by shielding the ether linkage from oxidative enzymes .
• Ethoxy vs. Fluorine : Replacing the ethoxy group with fluorine (e.g., in ’s compound) increases lipophilicity but reduces hydrogen-bonding capacity, impacting target selectivity .

Halogen Effects

• Bromine vs. Chlorine : Bromine’s larger atomic radius and polarizability enhance leaving-group ability in nucleophilic substitutions, critical for prodrug activation . Chlorine analogs exhibit lower toxicity but reduced potency in antimicrobial assays .

Electronic and Steric Modifications

• Trifluoromethoxy vs. Difluoromethoxy : The trifluoromethoxy group’s stronger electron-withdrawing effect (σₚ = 0.45 vs. 0.38 for difluoromethoxy) improves binding to hydrophobic enzyme pockets, as seen in GABAₐ receptor modulation studies .
• Propyl Chain Length : Extending the bromopropyl chain to butyl (e.g., in ’s analog) decreases CNS penetration due to increased molecular weight but enhances antimicrobial activity .